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Compound of Interest

Compound Name: Urea, (2-(4-chlorophenyl)ethyl)-

CAS No.: 13576-60-8

Cat. No.: B11184781

Get Quote

Chemical Identification & Classification
Before initiating any disposal procedure, verify the chemical identity to ensure regulatory

compliance. This compound is a chlorinated phenylurea derivative, often used as an

intermediate in herbicide synthesis or pharmaceutical research.
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Parameter Details

Chemical Name Urea, (2-(4-chlorophenyl)ethyl)-

Synonyms
1-[2-(4-chlorophenyl)ethyl]urea; N-(4-

Chlorophenethyl)urea

CAS Number 13576-60-8

Molecular Formula C₉H₁₁ClN₂O

Physical State Solid (Crystalline powder)

Hazard Class Irritant / Aquatic Toxin (Organochlorine)

RCRA Status

Not P- or U-listed.[1][2][3][4] Classify as

Characteristic Hazardous Waste (due to

halogenated organic content and potential

toxicity).

Pre-Disposal Handling & Segregation
Proper segregation is the single most critical step to prevent dangerous chemical reactions in

waste streams.

Segregation Rule:NEVER mix this compound with strong oxidizing agents (e.g., nitric acid,

perchlorates) or strong alkalis.

Container Selection: Use high-density polyethylene (HDPE) or amber glass containers with

screw-top lids.

Labeling: All waste containers must be labeled immediately upon the first addition of waste.

Required Text: "HAZARDOUS WASTE - Halogenated Organic Solid."

Constituents: List "Urea, (2-(4-chlorophenyl)ethyl)-" explicitly.

Disposal Pathways & Protocols
Scenario A: Solid Waste (Pure Substance)
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Method: High-Temperature Incineration.

Rationale: Organochlorine compounds require incineration temperatures >1,100°C to ensure

complete destruction of the C-Cl bond and prevent the formation of dioxins or furans.

Protocol:

Transfer the solid waste into a dedicated wide-mouth HDPE jar.

Seal the lid tightly and apply parafilm to prevent fugitive dust.

Tag the container for "Incineration Only."

Hand off to your facility's Environmental Health & Safety (EHS) hazardous waste

contractor.

Scenario B: Liquid Waste (Dissolved in Solvent)
Method: Fuel Blending / Solvent Recovery.

Protocol:

Determine the primary solvent (e.g., DMSO, Methanol, Dichloromethane).

If dissolved in a halogenated solvent (e.g., DCM), pour into the "Halogenated Waste"

carboy.

If dissolved in a non-halogenated solvent (e.g., Methanol), you must exceptionally divert

this to the "Halogenated Waste" stream because the solute (the urea derivative) contains

chlorine.

Critical Check: Ensure the pH of the waste solution is between 5 and 9. If highly acidic or

basic, neutralize before adding to the bulk solvent carboy to prevent exothermic reactions.

Emergency Spill Response
Stop: If a spill occurs, do not attempt cleanup without proper PPE (Nitrile gloves, safety

goggles, lab coat, and N95 dust mask if powder is airborne).
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Step-by-Step Cleanup Protocol:

Isolate: Evacuate non-essential personnel from the immediate area (10 ft radius).

Contain: If liquid, dike with absorbent pillows. If solid, cover with a damp paper towel to

prevent dust dispersion.

Collect:

For Solids: Use a scoop or stiff paper to lift the material. DO NOT sweep vigorously, as

this generates hazardous dust.

For Liquids: Absorb with vermiculite or sand.

Decontaminate: Wipe the surface with a soap/water solution, followed by an isopropanol

wipe.

Dispose: Place all cleanup materials (gloves, wipes, scoop) into the hazardous waste

container.

Decision Logic (Visualized)
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Waste: Urea, (2-(4-chlorophenyl)ethyl)-

Physical State?

Solid / Powder Solution / Mixture

Segregate from Oxidizers Solvent Type?

Collect in HDPE Jar
Label: 'Toxic Solid'

Halogenated Waste Stream

DCM, Chloroform

Non-Halogenated Stream

MeOH, Acetone

Divert to Halogenated Carboy
(Due to Cl- content)

CONTAMINATED
(Must switch stream)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and disposing of chlorinated urea waste. Note that

even non-halogenated solvents must be treated as halogenated waste once this compound is

added.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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